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Compound of Interest

Compound Name: Apelin-12 acetate

Cat. No.: B15494773

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of Apelin-12
acetate, a bioactive peptide used in a variety of research applications. Adherence to these
procedures is critical to ensure personnel safety and maintain the integrity of your experiments.
This document outlines personal protective equipment (PPE), operational plans for handling
and storage, and proper disposal methods.

Essential Safety and Handling at a Glance

While Apelin-12 acetate is not classified as a hazardous substance under the 2012 OSHA
Hazard Communication Standard, its toxicological properties have not been fully investigated.
[1] Therefore, a cautious approach to handling is recommended, treating it as a potentially
hazardous compound.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is crucial. The following PPE should be worn at
all times when handling Apelin-12 acetate:

o Eye Protection: Chemical safety goggles that meet OSHA's eye and face protection
regulations (29 CFR 1910.133) or European Standard EN166 are mandatory to protect
against accidental splashes.[1]
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» Hand Protection: Chemical-resistant gloves, such as nitrile or latex, should always be worn
to prevent skin contact.[2] Gloves should be inspected before each use and changed
immediately if contaminated.

o Body Protection: A lab coat should be worn to protect against contamination of personal
clothing.[2]

» Respiratory Protection: While a respirator is not typically required under normal use
conditions with adequate ventilation, one may be necessary when handling large quantities
or when there is a risk of generating dust.[1]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative information for Apelin-12

acetate.
Property Value
Molecular Formula C64H103N21014S » XC2H402
] 1422.7 g/mol (Note: Batch-specific molecular
Molecular Weight ]
weights may vary)[3]
Appearance White powder
N Soluble in PBS (pH 7.2) at 5 mg/ml. Insoluble in
Solubility
DMF, DMSO, and Ethanol.[3]
Long-Term Storage -20°C[4]
Short-Term Storage 0 - 4°C (for days to weeks)[4]
Occupational Exposure Limits No specific limits have been established.

Step-by-Step Handling Protocol: Preparing a Stock
Solution

This protocol outlines a standard procedure for safely preparing a stock solution of Apelin-12
acetate.
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1. Preparation and Precaution:

o Ensure the work area, such as a chemical fume hood or a well-ventilated space, is clean and
uncluttered.

e Don all required PPE as outlined above.

o Allow the vial of lyophilized Apelin-12 acetate to equilibrate to room temperature in a
desiccator before opening to prevent condensation of moisture, which can affect stability.

2. Reconstitution:

o Carefully open the vial.

e Using a calibrated pipette, add the appropriate volume of sterile PBS (pH 7.2) to the vial to
achieve the desired concentration.

» Gently swirl or vortex the vial to ensure the peptide is fully dissolved. Avoid vigorous shaking,
which can cause denaturation.

3. Aliquoting and Storage:

e Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-use
volumes to avoid repeated freeze-thaw cycles.

o Clearly label each aliquot with the peptide name, concentration, and date of preparation.

e For long-term storage, store the aliquots at -20°C.[4] For short-term storage (a few days),
solutions can be kept at 4°C.

Emergency Procedures: First Aid
In the event of accidental exposure, follow these first-aid measures immediately:

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, also
under the eyelids. Seek medical attention.[1]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
irritation persists, seek medical attention.[1][5]

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If
symptoms persist, seek medical attention.[1]
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 Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical
attention if symptoms occur.[1]

Disposal Plan

All waste materials, including empty vials, contaminated gloves, and pipette tips, should be
disposed of in accordance with federal, state, and local environmental regulations. While
specific regulations for Apelin-12 acetate are not defined, it is best practice to treat it as
chemical waste. A common procedure is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber. Always
consult with your institution's environmental health and safety (EHS) department for specific
guidance.

Visualizing the Handling Workflow

To further clarify the safe handling process, the following diagram illustrates the key steps from
receiving the compound to its final disposal.
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Safe Handling Workflow for Apelin-12 Acetate
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Caption: Workflow for the safe handling of Apelin-12 acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling Apelin-12 Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-apelin-12-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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